Cas no 2172490-43-4 (tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate
• CAS No: 2172490-43-4
• MF: C₁₂H₂₂ClNO₅S
• MW: 327.824781894684
• CID: 6006648
• PubChem ID: 165869014
• Update Time: 2025-06-14

tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate
• EN300-1577871
• 2172490-43-4
• tert-butyl N-[2-(chlorosulfonyl)-1-cyclopentylethoxy]carbamate

• Inchi： 1S/C12H22ClNO5S/c1-12(2,3)18-11(15)14-19-10(8-20(13,16)17)9-6-4-5-7-9/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： XHOSAZLNFHGGPS-UHFFFAOYSA-N
• SMILES： ClS(CC(C1CCCC1)ONC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 327.0907217g/mol
• Monoisotopic Mass: 327.0907217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate (CAS: 2172490-43-4)

The compound tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate (CAS: 2172490-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chlorosulfonyl and cyclopentyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate as a key building block in the synthesis of novel cysteine protease inhibitors. The study revealed that the chlorosulfonyl group facilitates selective binding to the active site of proteases, thereby enhancing inhibitory activity. This finding opens new avenues for the design of targeted therapies for diseases such as cancer and parasitic infections.

Another significant application of this compound was explored in a recent ACS Chemical Biology publication, where it was utilized in the development of sulfonyl-based prodrugs. The researchers employed tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate as a precursor to generate sulfonamide derivatives with improved pharmacokinetic properties. These derivatives exhibited enhanced bioavailability and stability, making them promising candidates for oral drug formulations.

From a synthetic chemistry perspective, advancements in the preparation of tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate have also been reported. A 2024 study in Organic Letters detailed an optimized protocol for its synthesis, featuring a high-yield, one-pot reaction under mild conditions. This method not only improves scalability but also reduces the environmental impact associated with traditional multi-step syntheses.

In conclusion, tert-butyl N-2-(chlorosulfonyl)-1-cyclopentylethoxycarbamate (CAS: 2172490-43-4) continues to be a molecule of great interest in pharmaceutical research. Its diverse applications, from protease inhibition to prodrug development, underscore its importance as a synthetic intermediate. Future research is expected to further explore its potential in drug design and delivery systems, solidifying its role in the advancement of chemical biology and medicine.